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Compound of Interest

Compound Name: Gluconolactone

Cat. No.: B072293 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to both personal safety and the integrity of experimental outcomes.

This guide provides essential, immediate safety and logistical information for the handling of

Gluconolactone, a widely used polyhydroxy acid in various research and development

applications. Adherence to these procedural steps and safety protocols will minimize risks and

ensure proper management from acquisition to disposal.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Gluconolactone, particularly in its powdered form, a thorough risk assessment

is crucial to ensure appropriate protective measures are in place. The following table

summarizes the recommended personal protective equipment.
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PPE Category Item Specifications & Rationale

Eye and Face Protection
Safety Glasses with Side

Shields or Safety Goggles

Must be ANSI Z87.1 compliant.

Goggles are required when

there is a splash hazard.[1]

Face Shield

To be worn in addition to safety

glasses or goggles during

procedures with a significant

splash potential.[1]

Hand Protection
Disposable Nitrile or Rubber

Gloves

Provides protection against

incidental contact.[2] Should

be changed immediately if

contaminated.

Respiratory Protection
Effective Dust Mask or

Respirator

Recommended when dust is

generated and engineering

controls are not sufficient to

maintain exposure below

limits.[3] A fit-tested N95 or

N100 NIOSH-approved mask

protects against airborne

particles.[4]

Body Protection Laboratory Coat

Should be appropriately sized

and fully buttoned to protect

from spills.

Long Pants and Closed-Toe

Shoes

Required to protect the skin

from potential spills.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Gluconolactone is essential for maintaining a safe

laboratory environment.

1. Preparation:

Before handling, ensure the work area is clean, uncluttered, and has adequate ventilation.[5]
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Locate the nearest safety shower and eyewash station.[6]

Review the Safety Data Sheet (SDS) for any specific handling instructions.

2. Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the substance.

3. Handling:

Work in a well-ventilated area. For procedures that may generate dust, use a fume hood or

other ventilated enclosure.[7]

Avoid direct contact with the substance. Use appropriate tools (e.g., spatula, forceps) for

transfer.[8]

Take care to avoid creating dust when handling the powder form.[7]

Ground all equipment containing the material to prevent static discharge.[5]

Do not eat, drink, or smoke in the handling area.[1]

4. Storage:

Store Gluconolactone in a cool, dry, and well-ventilated area away from heat sources and

direct sunlight.[5][7]

Keep containers tightly closed in their original packaging.[1][5]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5][6]

5. Accidental Release:

In case of a spill, clear the area of personnel.
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For minor spills, use dry clean-up procedures to avoid generating dust. Sweep or shovel the

material into a suitable, labeled container for waste disposal.[1]

For major spills, alert emergency responders.[1]

Prevent the spillage from entering drains, sewers, or water courses.[1]

6. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention if irritation persists.[6][7]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[1]

Inhalation: If dust is inhaled, move the person to fresh air. If irritation or discomfort persists,

seek medical attention.[1]

Ingestion: Do not induce vomiting. Clean the mouth with water and drink plenty of water

afterwards. Seek medical attention if symptoms develop.[7]

7. Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[1][5]

Consult your institution's specific waste disposal guidelines. Gluconolactone is typically not

classified as hazardous waste.[5][9]

Do not re-use empty containers.[10]

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical flow of operations for the safe handling of

Gluconolactone.
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Caption: Logical workflow for the safe handling of Gluconolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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